Cas no 76788-37-9 (1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-)

• Product Name: 1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-
• CAS No: 76788-37-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 537242
• PubChem ID: 14123040
• Update Time: 2025-04-19

1,3-Propanediol, 1-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(3,4-dimethoxyphenyl)-
• 1-(3,4-dimethoxyphenyl)propane-1,3-diol
• DTXSID80556277
• 2166121-97-5
• SY348667
• (S)-1-(3,4-Dimethoxyphenyl)-1,3-propanediol
• 76788-37-9
• SCHEMBL6491466

• Inchi： 1S/C11H16O4/c1-14-10-4-3-8(7-11(10)15-2)9(13)5-6-12/h3-4,7,9,12-13H,5-6H2,1-2H3
• InChI Key： ONMDAHJANCARQN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)OC)OC)CCO

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes